1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate

• CAS: 499785-49-8

Core Science & Biosynthesis

molecular weight and exact mass of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate

Executive Summary

This technical guide provides a comprehensive structural and mass spectrometric analysis of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate (Formula: C₂₀H₂₀O₅). This molecule represents a specialized mixed succinate diester , incorporating a standard ethyl group and a bulky, photo-active desyl (2-oxo-1,2-diphenylethyl) moiety.

In drug development and chemical biology, this compound is frequently utilized as a photocleavable "caged" model or a lipophilic prodrug intermediate . The desyl group serves as a photolabile protecting group, allowing for the controlled release of the succinate derivative upon UV irradiation (typically ~350 nm).

This document details the exact mass calculations, molecular weight distributions, synthesis validation, and mass spectrometry (MS) fragmentation logic required for rigorous identification in bioanalytical assays.

Part 1: Structural Identity & Physicochemical Properties

Molecular Specification

The molecule is constructed from a succinic acid backbone. One carboxylic acid terminus is esterified with ethanol, while the other is esterified with benzoin (2-hydroxy-1,2-diphenylethanone), yielding the desyl ester.

Property	Value	Notes
IUPAC Name	1-Ethyl 4-(2-oxo-1,2-diphenylethyl) butanedioate	"Succinate" is the common name for butanedioate.
Chemical Formula	C₂₀H₂₀O₅
CAS Registry	Not widely indexed	Treat as a custom synthesis intermediate.
SMILES	CCOC(=O)CCC(=O)OC(C(=O)c1ccccc1)c2ccccc2	Useful for cheminformatics software.
LogP (Predicted)	~3.2 - 3.5	Highly lipophilic due to the two phenyl rings.

Mass Spectrometry Data: Exact Mass vs. Molecular Weight

For high-resolution mass spectrometry (HRMS), researchers must distinguish between the Monoisotopic Mass (used for identification) and the Average Molecular Weight (used for gravimetric preparation).

Mass Type	Value (Da / g/mol )	Calculation Basis
Monoisotopic Mass	340.1311	Based on ¹²C, ¹H, ¹⁶O exact masses.
Molecular Weight	340.37	Based on standard atomic weights (weighted average).
[M+H]⁺ (ESI Positive)	341.1384	Protonated adduct (Exact Mass + 1.0073).
[M+Na]⁺ (ESI Positive)	363.1203	Sodium adduct (Exact Mass + 22.9892).
[M-H]⁻ (ESI Negative)	339.1238	Deprotonated species (rare for esters, requires hydrolysis).

Critical Note for Analysts: In ESI+ mode, the Desyl cation (C₁₄H₁₁O⁺, m/z 195.08) is a dominant fragment, often suppressing the molecular ion. Do not mistake this fragment for the parent compound.

Part 2: Synthesis & Structural Logic

Synthetic Pathway

The synthesis requires a regioselective esterification. To ensure the "1-Ethyl" and "4-Desyl" configuration, the starting material is Monoethyl Succinate (commercially available). This is coupled with Benzoin using a carbodiimide coupling agent (DCC or EDC) and a nucleophilic catalyst (DMAP).

Reaction Logic:

• Activation: The free carboxylic acid of monoethyl succinate is activated by DCC.

• Nucleophilic Attack: The secondary hydroxyl group of benzoin attacks the activated ester.

• Product: The mixed diester is formed with water sequestered as dicyclohexylurea (DCU).

Visualization of Synthesis & Structure

Figure 1: Stepped synthesis pathway utilizing Steglich esterification to couple monoethyl succinate with benzoin.

Part 3: Mass Spectrometry Fragmentation Protocol

When validating this compound in biological matrices (e.g., plasma stability assays), the fragmentation pattern is the primary confirmation tool. The Desyl moiety is electronically distinct and dictates the fragmentation.

Fragmentation Mechanism (CID)

Upon Collision Induced Dissociation (CID), the molecule cleaves at the most labile bonds:

• Primary Cleavage: The ester bond linking the succinate to the desyl group is weak. The charge is retained on the resonance-stabilized Desyl Cation .

• Secondary Cleavage: Loss of the ethyl group (as ethanol or ethylene) from the remaining succinate backbone.

• Alpha-Cleavage: The desyl group itself can fragment to release a Benzoyl cation (m/z 105.03) .

Fragmentation Diagram

Figure 2: ESI+ Fragmentation logic. The m/z 195.08 and 105.03 ions are diagnostic quantifiers.

Part 4: Experimental Protocols

Protocol: High-Resolution Mass Spec (HRMS) Verification

Objective: Confirm exact mass and isotopic distribution.

• Sample Prep: Dissolve 0.1 mg of compound in 1 mL Acetonitrile (ACN). Dilute 1:100 with 50:50 ACN:Water (+0.1% Formic Acid).

• Instrument: Q-TOF or Orbitrap.

• Source Conditions:

  • Mode: ESI Positive.

  • Spray Voltage: 3.5 kV.

  • Capillary Temp: 300°C.

• Acquisition: Scan range m/z 100–1000.

• Acceptance Criteria:

  • Observed Monoisotopic Mass must be within 5 ppm of 340.1311.

  • Isotope pattern (M+1, M+2) must match theoretical C₂₀ distribution (approx. 22% relative abundance for M+1).

Protocol: Photolytic Cleavage Assay (Functional Check)

Objective: Verify the "caged" nature of the desyl group.

• Solution: Prepare a 100 µM solution in PBS:ACN (80:20).

• Irradiation: Expose sample to UV light (350–365 nm) using a standard UV crosslinker or LED array (10 mW/cm²).

• Timepoints: 0, 5, 15, 30 minutes.

• Analysis: Inject onto HPLC-UV (254 nm).

• Expected Result:

  • Decrease in peak area of Parent (RT ~12 min).

  • Appearance of 2-phenylbenzo[b]furan (cyclized byproduct of desyl radical) or Benzoin.

  • Appearance of Monoethyl Succinate (polar, earlier RT).

References

• Sheehan, J. C., & Wilson, R. M. (1964). Photolysis of Desyl Compounds. A New Photolytic Cyclization. Journal of the American Chemical Society. Link

  • Foundational text on the photochemistry of desyl esters.

• Klan, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews. Link

  • Review of the mechanism and utility of 2-oxo-1,2-diphenylethyl groups.

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition. Link

  • Standard protocol for the DCC/DMAP coupling used to synthesize this molecule.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for Succinic Acid.Link

  • Source for succinate backbone physicochemical d

Protocols & Analytical Methods

Application Note: Crystallization & Isolation of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate

Executive Summary & Chemical Profile[1][2][3]

This guide details the isolation and purification of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate (hereafter referred to as EODS ). This compound is a mixed diester of succinic acid, featuring an ethyl group at position 1 and a desyl (2-oxo-1,2-diphenylethyl) group at position 4.

The presence of the bulky, lipophilic desyl group alongside the flexible succinate linker creates a molecule with complex solubility behaviors. While often isolated as a waxy solid or viscous oil from crude synthesis, high-purity crystalline forms are required for analytical standards and downstream pharmaceutical applications (e.g., as a prodrug scaffold or heterocycle precursor).

Chemical Structure & Properties

Property	Detail
IUPAC Name	1-Ethyl 4-(2-oxo-1,2-diphenylethyl) butanedioate
Molecular Formula	C₂₀H₂₀O₅
Molecular Weight	340.37 g/mol
Key Functional Groups	Ester (x2), Ketone (Desyl moiety), Phenyl rings (x2)
Physical State	White to off-white crystalline solid (pure); Viscous yellow oil (crude)
Solubility (High)	Dichloromethane (DCM), Ethyl Acetate, Acetone, THF
Solubility (Low)	Water, Hexanes, Cold Ethanol

Pre-Crystallization Assessment

Before initiating crystallization, the crude material must be evaluated. The primary impurities from the standard synthesis (reaction of Benzoin with Ethyl Succinyl Chloride) include:

• Benzoin (Starting Material): Co-crystallizes easily; must be removed via polarity difference.

• Benzil: Oxidation byproduct of benzoin; yellow color.

• Succinic Acid/Anhydride: Acidic impurities.

Critical Control Point (CCP-1): If the crude material is acidic (pH < 4 on wet pH paper), wash the organic solution with saturated NaHCO₃ prior to solvent removal. Acidic residues catalyze ester hydrolysis and prevent crystallization.

Protocol A: High-Purity Recrystallization (Solvent-Antisolvent)

This method is recommended for crude material that is already solid or semi-solid. It utilizes the "Desyl Effect," where the aromatic stacking of the diphenylethyl group drives lattice formation in polar protic solvents.

Reagents

• Solvent: Ethanol (Absolute or 95%)

• Anti-solvent: Deionized Water

• Wash Solvent: 10% Ethanol in Water (Ice Cold)

Step-by-Step Methodology

• Dissolution:

  • Place 10 g of crude EODS in a 250 mL Erlenmeyer flask.

  • Add Ethanol (50 mL) .

  • Heat to 60°C with stirring until fully dissolved.

  • Note: If the solution is cloudy (inorganic salts), filter while hot through a sintered glass funnel.

• Nucleation Induction:

  • Remove from heat and allow the solution to cool slowly to 40°C .

  • Add Water (5-10 mL) dropwise via an addition funnel with vigorous stirring until a persistent turbidity (cloud point) is observed.

  • Expert Tip: If oiling out occurs (liquid-liquid phase separation), reheat to 60°C, add 5 mL more Ethanol, and cool again.

• Crystallization:

  • Allow the flask to cool to room temperature (20-25°C) undisturbed for 2 hours.

  • Transfer to a cryo-bath (0-4°C) for an additional 4 hours to maximize yield.

• Isolation:

  • Filter the resulting white needles using vacuum filtration (Buchner funnel).

  • Wash: Rinse the filter cake twice with 10 mL of Ice Cold 10% Ethanol/Water . This removes residual Benzoin, which is more soluble in ethanol than the product.[1]

• Drying:

  • Dry in a vacuum oven at 35°C for 12 hours.

  • Warning: Do not exceed 45°C; the melting point may be low (<80°C), and thermal degradation can occur.

Protocol B: Isolation from Viscous Oil (Trituration)

Synthesis often yields a stubborn oil due to trace solvent retention or rotameric disorder. This protocol forces the lattice energy to overcome the amorphous state.

Reagents

• Solvent: Diethyl Ether (Et₂O) or MTBE

• Anti-solvent: Hexanes or Pentane

Step-by-Step Methodology

• Solvent Exchange:

  • Ensure all DCM or high-boiling solvents (DMF/DMSO) are removed. Dissolve the oil in a minimum amount of Diethyl Ether (approx. 2 mL per gram of oil).

• Precipitation:

  • Place the flask in a dry ice/acetone bath (-78°C) or freezer (-20°C).

  • Slowly add Hexanes down the side of the flask (ratio 1:3 Ether:Hexane).

  • Scratch the inner wall of the flask with a glass rod to induce nucleation.[2]

• Maturation:

  • Once a solid forms, allow the slurry to warm to room temperature.

  • If the solid redissolves, the product is too impure. Repeat Protocol A using the oil directly.

  • If the solid remains, filter immediately.

Process Logic & Signaling Pathways

The following diagram illustrates the decision matrix for selecting the correct isolation path based on the crude state and impurity profile.

Figure 1: Decision matrix for the isolation of EODS based on physical state and purity.

Quality Control & Validation

To ensure the trustworthiness of the isolated material, perform the following checks.

Test	Acceptance Criteria	Method Note
TLC	Single Spot ( in 3:7 EtOAc:Hexane)	Impurities (Benzoin) usually run lower ( ).
1H NMR	Desyl CH proton signal at ppm (s, 1H)	Verify integral ratio of Ethyl ( , q) to Desyl ( , s) is 2:1.
HPLC	>98.0% Area Under Curve	UV detection at 254 nm (Phenyl absorption).
Appearance	White crystalline needles	Yellowing indicates Benzil contamination.

Self-Validating System

• The "Melting Point Depression" Check: Pure EODS has a sharp melting point. If the range exceeds 2°C (e.g., 85-89°C), the crystallization was too fast, trapping solvent or impurities. Action: Re-dissolve and cool at half the previous rate.

References

• Chemical Identity & CAS Verification

  • 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate (CAS 499785-49-8).[3][4][5] Alfa Chemistry Catalog. Retrieved from

• Adams, R., & Marvel, C. S. (1921). Organic Chemical Reagents. University of Illinois Bulletin.
• Crystallization of Succinate Diesters: Tung, H. H., et al. (2009). Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE. (General principles for crystallizing flexible diesters).

• Desyl Group Chemistry

  • Wadhwa, P., et al. (2014). Facile Synthesis of 4-(2-oxo-2-(4-phenyl-piperazin-1-yl) ethyl) 2H-benzo-4-oxazin-3-(4H) ones. Hetero Letters, 4(2), 239-243.[6] (Demonstrates stability and handling of desyl-linked carbonyls).

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• 1. youtube.com [youtube.com]
• 2. 1,3-Diphenyl-2,3-epoxy-1-propanone | 5411-12-1 | Benchchem [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. atlantic-chemicals.com [atlantic-chemicals.com]
• 5. 499785-49-8|1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate|1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate| -范德生物科技公司 [bio-fount.com]
• 6. researchgate.net [researchgate.net]

Technical Application Note: Photochemical Release of Succinates using Desyl Linkers

Executive Summary

This application note details the physicochemical properties and cleavage protocols for 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate , a caged derivative of succinic acid. The "2-oxo-1,2-diphenylethyl" moiety, commonly known as the Desyl group, serves as a robust photolabile protecting group (PPG). Upon irradiation with near-UV light (350–365 nm), this compound undergoes a rapid, clean cyclization-release reaction, liberating mono-ethyl succinate and the fluorescent byproduct 2-phenylbenzofuran .

This guide provides a standardized workflow for the uncaging process, emphasizing solvent compatibility, quantum yield optimization, and byproduct management.

Mechanistic Principles

The utility of the desyl group stems from its efficient photo-induced heterolysis. Unlike nitrobenzyl groups which generate nitrosoketone byproducts that can be toxic or light-absorbing, the desyl mechanism produces a chemically inert benzofuran derivative.

The Cleavage Pathway

The reaction proceeds via the Sheehan-Wilson mechanism :

• Excitation: Absorption of a photon (

  ) promotes the desyl ketone to an excited singlet state ( ), which rapidly undergoes intersystem crossing (ISC) to the triplet state ( , ).

• Cyclization: The triplet carbonyl oxygen attacks the

  -phenyl ring, forming a short-lived biradical or zwitterionic intermediate.

• Release: The intermediate collapses, cleaving the C-O ester bond. This releases the carboxylic acid (mono-ethyl succinate) and forms 2-phenylbenzofuran.

Reaction Scheme Visualization

Figure 1: Mechanistic pathway of Desyl ester photocleavage. The reaction is driven by the formation of the aromatic benzofuran system.

Material Properties

Property	Specification	Notes
Compound Name	1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate
Molecular Weight	~340.37 g/mol	Based on
(Abs)	~245 nm, ~320 nm (shoulder)	Efficient photolysis occurs at the tail (300–360 nm).
Solubility	DMSO, Acetonitrile, MeOH, DCM	Limited solubility in pure water; requires co-solvent.
Quantum Yield ( )	0.35 – 0.40	High efficiency compared to nitrobenzyl esters.
Byproduct	2-Phenylbenzofuran	Highly fluorescent; allows reaction monitoring.

Experimental Protocol

Equipment & Reagents

• Light Source: 365 nm LED (e.g., Kessil PR160 or similar) or Mercury Arc Lamp with 300–400 nm bandpass filter.

• Reaction Vessel: Quartz cuvette (for analytical scale) or Pyrex/Borosilicate glass vial (transparent >300 nm).

• Solvents: Acetonitrile (ACN) or Methanol (MeOH). For biological simulation, use ACN:PBS buffer (1:1).

• Internal Standard: Benzoic acid or 1,3,5-trimethoxybenzene (for NMR quantification).

Preparation Workflow

Step 1: Stock Solution Preparation Dissolve the caged succinate in HPLC-grade Acetonitrile to create a 10 mM stock solution .

• Note: Protect this solution from ambient light (wrap vials in aluminum foil).

Step 2: Sample Dilution Dilute the stock to the working concentration (typically 0.5 mM – 2.0 mM ) in the desired solvent system.

• Recommended System: 50% Acetonitrile / 50% Phosphate Buffer (pH 7.4).

• Degassing: While desyl cleavage is fast (

  ), removing oxygen by bubbling for 10 minutes prevents quenching of the triplet state and improves efficiency.

Step 3: Irradiation Setup Place the sample 5–10 cm from the light source. Ensure uniform illumination.

• Heat Control: If using high-intensity lamps, use a water filter or fan to maintain temperature at 25°C, preventing thermal hydrolysis.

Irradiation & Monitoring

Step 4: Time-Course Photolysis Irradiate the sample in intervals (e.g., 0, 1, 3, 5, 10 minutes). Collect aliquots at each point for analysis.

Step 5: Analytical Verification (HPLC/LC-MS) Analyze aliquots using Reverse-Phase HPLC (C18 column).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile gradient (5%

  95%).

• Detection: Monitor at 254 nm (general aromatics) and 300 nm (benzofuran formation).

• Observation:

  • Reactant: Elutes later (more hydrophobic).

  • Product (Benzofuran): Elutes very late (highly hydrophobic, fluorescent).

  • Payload (Mono-Ethyl Succinate): Elutes early (polar, acidic).

Step 6: Workup (Preparative Scale)

• Evaporate organic solvents under reduced pressure.

• Partition the residue between aqueous

  and Dichloromethane (DCM).

  • Organic Layer: Contains 2-phenylbenzofuran.

  • Aqueous Layer: Contains Mono-Ethyl Succinate (as the salt).

• Acidify the aqueous layer (pH ~2) and extract with Ethyl Acetate to recover the pure succinate payload.

Critical Optimization & Troubleshooting

Inner Filter Effect

The byproduct, 2-phenylbenzofuran, has a high extinction coefficient in the UV region. As the reaction proceeds, it competes for photons, potentially slowing the reaction rate at high conversions.

• Solution: Use a lower concentration (<1 mM) or ensure efficient stirring to cycle the solution through the irradiation zone.

Solvent Effects

The desyl mechanism involves a polar transition state.

• Polar Protic (MeOH/Water): Stabilizes the zwitterionic intermediate, generally increasing the reaction rate.

• Non-polar (Benzene/Hexane): May favor radical recombination, lowering yields.

Safety Considerations

• UV Radiation: Always wear UV-protective eyewear and shield the irradiation setup.

• Chemical Safety: 2-phenylbenzofuran is a polycyclic aromatic hydrocarbon (PAH); handle waste as hazardous organic material.

References

• Givens, R. S., et al. (1997).[1] "Mechanism of 3',5'-Dimethoxybenzoin Ester Photochemistry." The Journal of Organic Chemistry. Link

• Sheehan, J. C., & Wilson, R. M. (1971). "Photolysis of desyl compounds. New photolytic cyclization." Journal of the American Chemical Society.[2][3] Link

• Klausen, M., & Blanchard-Desce, M. (2021).[2] "Two-photon uncaging of bioactive compounds: Starter guide to an efficient IR light switch." Journal of Photochemistry and Photobiology C: Photochemistry Reviews. Link

• Corrie, J. E. T., et al. (2005). "Photolytic Cleavage of 1-(2-Nitrophenyl)ethyl Ethers and Esters." Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. summit.sfu.ca [summit.sfu.ca]

Application Notes and Protocols: A Comprehensive Guide to the Storage and Handling of Light-Sensitive Succinate Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Criticality of Protecting Light-Sensitive Succinate Esters

Succinate esters are a versatile class of chemical compounds frequently utilized in pharmaceutical development as prodrugs to enhance the stability, solubility, or bioavailability of active pharmaceutical ingredients (APIs). Many of these ester-containing molecules, however, possess an inherent sensitivity to light. Exposure to ambient or artificial light, particularly in the ultraviolet (UV) and visible spectra, can initiate irreversible degradation processes.[1][2][3] This photodegradation not only leads to a critical loss of potency but can also generate unknown impurities, compromising the safety, efficacy, and stability profile of the drug substance or product.[1][2]

This guide provides a detailed framework rooted in scientific principles for the proper storage and handling of light-sensitive succinate esters. Adherence to these protocols is essential to maintain sample integrity, ensure the validity of experimental data, and uphold the quality standards required in research and drug development.

The Science of Degradation: Understanding the Risks

The stability of a succinate ester is primarily threatened by three interconnected degradation pathways, which are often initiated or accelerated by light.

• Photolysis (Photodegradation): This is the primary degradation mechanism for light-sensitive compounds. Photons of light, particularly high-energy wavelengths between 300-500 nm, are absorbed by the molecule.[1][2][4] This absorbed energy elevates the molecule to an excited state, making it highly reactive and susceptible to bond cleavage, isomerization, or other chemical transformations.[5]

• Hydrolysis: The ester linkage in succinate derivatives is inherently susceptible to cleavage by water. This reaction breaks the ester back into its constituent carboxylic acid (succinic acid) and alcohol. Hydrolysis can be significantly influenced by pH, temperature, and the presence of catalysts.[5][6] While a thermal process, it can be accelerated in concert with photodegradation.

• Photooxidation: Light can act as a catalyst for oxidation reactions.[5] It can excite molecular oxygen from its stable triplet state to the highly reactive singlet state, or it can generate free radicals from the ester molecule itself, which then react with oxygen.[5][7] This process often accompanies photolysis and can lead to a complex array of degradation products.

These pathways are not mutually exclusive and often occur simultaneously, leading to a compromised product.

Caption: Key environmental factors leading to the degradation of succinate esters.

Core Principles for Proper Storage

The primary goal of storage is to create a stable environment that minimizes exposure to light, moisture, oxygen, and excessive heat.

Parameter	Recommendation	Rationale
Light Protection	Store in amber glass vials or opaque containers.[3][8][9] Keep in original packaging or within a light-blocking secondary container (e.g., box).	Amber glass is specifically formulated to absorb and block UV and short-wavelength visible light, preventing the initiation of photolysis.[5]
Temperature	Store at manufacturer-recommended temperatures (e.g., 2-8°C or -20°C). Avoid storage near heat sources or in direct sunlight.[10][11]	Lower temperatures slow down the rate of all chemical reactions, including hydrolysis and oxidation.
Atmosphere	For highly sensitive or long-term storage, purge the container headspace with an inert gas (e.g., Argon, Nitrogen) before sealing.[12]	Inert gas displaces atmospheric oxygen and moisture, directly inhibiting oxidation and hydrolysis.[12]
Container Integrity	Use high-quality, tightly sealed containers. Ensure caps are secure. Never store in glass containers with screw caps or stoppers that can cause friction.[10]	Prevents ingress of atmospheric moisture and oxygen. Avoids potential for friction to ignite sensitive peroxide-forming materials.[10]
Labeling	Clearly label all containers with the compound name, concentration, date received, and date opened.[10][11]	Ensures proper identification, traceability, and adherence to expiration dates.

Core Principles for Safe Handling

Every step where the compound is handled is a point of potential degradation. The guiding principle should be to minimize the duration and intensity of light exposure at all times.

• Work Environment: Whenever possible, handle materials in a darkened room, a dedicated low-light area, or a fume hood with the sash lowered and the internal light switched off.[8] For sensitive operations, the use of long-wavelength lighting (e.g., brown or red lights, >500 nm) can significantly reduce photodegradation.[1][2][4]

• Protective Coverings: Use amber-colored glassware (e.g., flasks, beakers, vials) for all manipulations.[1][2] If unavailable, wrap standard glassware and containers securely with aluminum foil to block light.[2][8]

• Aliquoting Strategy: To protect the integrity of the bulk stock, avoid repeatedly opening and closing the primary container. Upon first use, it is best practice to create smaller, single-use aliquots in appropriately labeled amber vials.[8] This prevents the entire stock from being compromised by repeated exposure to light, moisture, and temperature changes.

• Equilibration: Before opening a container stored at low temperatures, always allow it to equilibrate to ambient temperature. This critical step prevents atmospheric moisture from condensing on the cold compound, which would introduce water and accelerate hydrolysis.[12]

Caption: Recommended workflow for handling light-sensitive succinate esters.

Detailed Experimental Protocols

Protocol 1: Receipt and Initial Storage of a New Compound

• Inspect: Upon receipt, immediately inspect the packaging for any signs of damage that might have compromised the container's integrity.

• Verify: Confirm the compound was shipped under the correct temperature conditions (e.g., with cold packs).

• Label: Affix a label with the date of receipt to the container.[10]

• Store Immediately: Without delay, place the compound in its designated, temperature-controlled, and light-protected storage location (e.g., a -20°C freezer in a labeled box). Do not leave the package sitting on a lab bench.

Protocol 2: Preparation of Stock Solutions and Aliquots

• Preparation: Prepare the workspace by turning off overhead lights and using only minimal, indirect lighting. Gather all necessary materials (amber vials, foil, solvent, pipettes, etc.).

• Equilibration: Remove the primary container from cold storage and place it in a desiccator at room temperature. Allow it to fully equilibrate for at least 30-60 minutes.[12]

• Inert Atmosphere (Optional but Recommended): Gently flush the container's headspace with dry argon or nitrogen.

• Dissolution: Quickly weigh the desired amount of the solid ester and dissolve it in the appropriate solvent within an amber volumetric flask or a foil-wrapped flask.

• Aliquoting: Immediately dispense the solution into pre-labeled, single-use amber vials (e.g., HPLC vials or cryovials).

• Final Purge: Before capping each aliquot, briefly flush the vial headspace with inert gas.

• Storage: Tightly cap the aliquots and immediately place them in their designated long-term storage location. Update laboratory inventory records or LIMS accordingly.[8]

Protocol 3: Confirmatory Photostability Testing (ICH Q1B Guideline)

This protocol outlines a confirmatory study to assess the photostability of a succinate ester according to ICH Q1B guidelines.[13][14]

• Sample Preparation: Prepare multiple identical samples of the succinate ester. This can be the solid drug substance or the compound in solution. At least three samples are required: one for the initial time point (T=0), one for light exposure (Test), and one for the dark control (Control).

• Dark Control: Completely wrap the "Control" sample in a double layer of aluminum foil to ensure no light exposure. This sample will account for any degradation due to temperature or other non-light-related factors.

• Initial Analysis: Analyze the T=0 sample immediately using a validated, stability-indicating analytical method (e.g., HPLC-UV) to determine the initial purity and concentration.[15]

• Exposure: Place the "Test" and foil-wrapped "Control" samples side-by-side in a calibrated photostability chamber.

• ICH Q1B Conditions: Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[13][14][16] The chamber should maintain a constant temperature to minimize thermal degradation.

• Post-Exposure Analysis: After the exposure period, remove both the "Test" and "Control" samples. Allow them to return to room temperature if necessary.

• Final Analysis: Analyze both samples using the same stability-indicating method as in step 3.

• Evaluation: Compare the results.

  • Control vs. T=0: Any change indicates thermal degradation.

  • Test vs. Control: Any change greater than that observed in the control is attributed to photodegradation. Calculate the percentage of degradation and identify any new impurity peaks.

References

• 5 Tips for Handling Photosensitive Reagents. Labtag Blog. Available at: [Link]

• Guide to Safe Chemical Storage: Best Practices for the Industry. A&D Weighing. Available at: [Link]

• Protection of Light Sensitive Products. Pharmaguideline. Available at: [Link]

• Drug degradation pathways. Pharmacy 180. Available at: [Link]

• How To Protect Light Sensitive Products. LFA Tablet Presses. Available at: [Link]

• Light Sensitive Drug Products Need Protection. West Pharmaceutical Services. Available at: [Link]

• Storage of Laboratory Chemicals: Research Safety. Indiana University. Available at: [Link]

• Protecting photosensitive medication from light. BD. Available at: [Link]

• Synthesis and lubricating properties of succinic acid alkyl ester derivatives. ResearchGate. Available at: [Link]

• New Insights into the Degradation Path of Deltamethrin. MDPI. Available at: [Link]

• Light-Sensitive Injectable Prescription Drugs—2022. PMC. Available at: [Link]

• Light-Sensitive Injectable Prescription Drugs. PMC. Available at: [Link]

• Properly Storing Hazardous Chemicals in Your Facility. Alltracon. Available at: [Link]

• Problems Storing Light Sensitive Reagents? We have a Solution. Camlab. Available at: [Link]

• Synthesis and Characterization of Unsaturated Succinic Acid Biobased Polyester Resins. MDPI. Available at: [Link]

• Accurate Determination of Succinimide Degradation Products Using High Fidelity Trypsin Digestion Peptide Map Analysis. PubMed. Available at: [Link]

• (PDF) Synthesis of Anaerobic Degradation Biomarkers Alkyl-, Aryl- and Cycloalkylsuccinic Acids and Their Mass Spectral Characteristics. ResearchGate. Available at: [Link]

• Autohydrolysis of Diglycine-Activated Succinic Esters Boosts Cellular Uptake. PMC. Available at: [Link]

• Development and Validation of a Stability-Indicating HPLC Method for the Analysis of Desvenlafaxine Succinate... ResearchGate. Available at: [Link]

• An Overview of Degradation Strategies for Amitriptyline. PMC. Available at: [Link]

• Succinate Buffer in Biologics Products: Real-world Formulation Considerations, Processing Risks and Mitigation Strategies. PubMed. Available at: [Link]

• Tocopherol. Wikipedia. Available at: [Link]

• Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes. PMC. Available at: [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. EMA. Available at: [Link]

• HPLC Methods for analysis of Succinic acid. HELIX Chromatography. Available at: [Link]

• Photostability. Q1 Scientific. Available at: [Link]

• Determination of degradation products of sumatriptan succinate using LC-MS and LC-MS-MS. PubMed. Available at: [Link]

• How To Protect Light Sensitive Products. LFA Tablet Presses. Available at: [Link]

• Stability testing: photostability testing of new drug substances and products. ICH. Available at: [Link]

• Proposed Guidance for Photostability Testing and Labeling to Support the Administration of Photosensitive Pharmaceutical Products, Part 3. Oral Drug Products. PubMed. Available at: [Link]

• Photodynamic therapy. Wikipedia. Available at: [Link]

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• 5. pharmacy180.com [pharmacy180.com]
• 6. An Overview of Degradation Strategies for Amitriptyline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photodynamic therapy - Wikipedia [en.wikipedia.org]
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• 15. jocpr.com [jocpr.com]
• 16. q1scientific.com [q1scientific.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Benzoin Ethyl Succinate Synthesis

This technical support guide addresses the synthesis of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate , also known as Benzoin Ethyl Succinate .[1]

This molecule is an unsymmetrical diester of succinic acid.[1] The synthesis typically involves the acylation of Benzoin (2-hydroxy-1,2-diphenylethanone) with Ethyl Succinyl Chloride (Ethyl 4-chloro-4-oxobutyrate).[1] Low yields in this reaction are common due to the steric hindrance and reduced nucleophilicity of benzoin.

Status: Active Doc ID: TS-ORG-BES-001 Last Updated: 2026-02-12[1]

Executive Summary & Core Reaction

The synthesis of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate is a nucleophilic acyl substitution.[1][2] The primary challenge is the low nucleophilicity of the secondary hydroxyl group in benzoin , which is sterically hindered by two phenyl rings and electronically deactivated by the adjacent carbonyl group (intramolecular H-bonding).

The Reaction Scheme

[1]

Component	Role	Critical Attribute
Benzoin	Nucleophile	Secondary -hydroxy ketone; prone to oxidation/dimerization.[1]
Ethyl Succinyl Chloride	Electrophile	Moisture sensitive; hydrolyzes to mono-ethyl succinate.[1]
Triethylamine (TEA)	Base	Scavenges HCl; prevents acid-catalyzed hydrolysis.[1]
DMAP	Catalyst	Crucial for hindered alcohols (Steglich principle).[1]

Diagnostic Workflow

Use this flowchart to identify the specific stage where yield is lost.

Figure 1: Diagnostic logic for isolating yield loss in benzoin esterification.

Root Cause Analysis & Protocol Optimization

Issue A: Incomplete Conversion (The "Stalled" Reaction)

Symptom: TLC shows a large spot for Benzoin even after 24 hours.[1] Root Cause: Benzoin is a "sluggish" nucleophile.[1] The adjacent carbonyl group forms an intramolecular hydrogen bond with the hydroxyl proton, locking it in a non-reactive conformation. Solution:

• Catalysis (Critical): You must use 4-Dimethylaminopyridine (DMAP).[1] Pyridine or Triethylamine alone is often insufficient for hindered secondary alcohols.[1] DMAP forms a highly reactive N-acylpyridinium intermediate that transfers the acyl group to the alcohol faster than the acid chloride itself.[1]

• Stoichiometry: Increase Ethyl Succinyl Chloride to 1.2 – 1.5 equivalents . The reagent is moisture-sensitive and partial hydrolysis by trace water in the solvent will consume it.[1]

Issue B: Hydrolysis of Reagent

Symptom: Formation of Mono-ethyl succinate (acidic spot on TLC) and unreacted Benzoin.[1] Root Cause: Ethyl Succinyl Chloride has hydrolyzed before reacting.[1] Solution:

• Solvent Drying: Use anhydrous Dichloromethane (DCM) or THF.[1] Dry over activated 3Å molecular sieves for 24 hours prior to use.[1]

• Reagent Quality: Distill Ethyl Succinyl Chloride if it appears cloudy or has a pungent "vinegar" smell (indicating HCl release).

Issue C: Product Degradation during Workup

Symptom: Crude NMR shows Benzoin and Diethyl Succinate/Succinic Acid, but TLC during reaction looked clean. Root Cause:

-Acyloxy ketones (like the product) are sensitive to hydrolysis, especially in basic media.[1] Washing with strong base (e.g., 1M NaOH) to remove excess acid can hydrolyze the ester you just made. Solution:

• Quench: Use saturated NaHCO₃ (Sodium Bicarbonate) or water.[1] Do not use NaOH or KOH.[1]

• Acid Wash: If washing with acid to remove amines, use dilute (0.5 M) HCl and keep it cold (0°C).

Optimized Synthetic Protocol

Recommended scale: 10 mmol Benzoin.

• Preparation: Flame-dry a 100 mL Round Bottom Flask (RBF) and cool under Nitrogen/Argon.

• Dissolution: Add Benzoin (2.12 g, 10 mmol) and DCM (anhydrous, 40 mL) .

• Base Addition: Add Triethylamine (2.1 mL, 15 mmol) followed by DMAP (122 mg, 1.0 mmol, 10 mol%) .

  • Note: The solution may turn slightly yellow.[1]

• Acylation: Cool to 0°C (Ice bath). Add Ethyl Succinyl Chloride (2.1 mL, ~13-15 mmol) dropwise over 10 minutes.

  • Why: Exothermic addition can cause side reactions.[1]

• Reaction: Remove ice bath and stir at Room Temperature for 6–12 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 7:3).[1] Benzoin (

    ) should disappear; Product ( ) appears.[1]

• Workup:

  • Dilute with DCM (50 mL).[1]

  • Wash with Water (2 x 30 mL).[1]

  • Wash with Sat. NaHCO₃ (2 x 30 mL) to remove succinic acid byproducts.[1]

  • Wash with Brine (30 mL).[1]

  • Dry over Na₂SO₄ , filter, and concentrate.

• Purification: Recrystallization from Ethanol/Hexane is preferred over column chromatography to avoid hydrolysis on silica gel.[1]

Frequently Asked Questions (FAQs)

Q1: Can I use Succinic Anhydride instead of the Acid Chloride? A: Yes, but it is a two-step process that often yields lower results.

• Step 1: Benzoin + Succinic Anhydride

  Benzoin Hemisuccinate (Acid).[1]

• Step 2: Acid + Ethanol

  Ethyl Ester.[1]

• Risk:[3][4] The second step (Fischer esterification) requires acid catalysis, which can hydrolyze the benzoin-ester bond you formed in Step 1. The Acid Chloride route is convergent and superior.[1]

Q2: My product is an oil that won't crystallize. How do I purify it? A: This ester often forms a viscous oil due to the rotational freedom of the succinate chain.

• Trituration: Add cold Pentane or Hexane and scratch the flask sides to induce crystallization.[1]

• Column: If you must column, use neutralized silica (flush column with 1% Et3N in Hexane first) to prevent acid-catalyzed hydrolysis on the column.[1]

Q3: I see a bright yellow byproduct. What is it? A: This is likely Benzil (1,2-diphenylethane-1,2-dione).[1]

• Cause: Oxidation of Benzoin.[1] This happens if the reaction is run in air (not under N2) or if heated excessively.[1]

• Removal: Benzil is very non-polar.[1] It will elute first in chromatography.[1]

Q4: Why is DMAP necessary? Can't I just reflux it? A: Refluxing Benzoin with an acid chloride often leads to elimination (forming stilbene derivatives) or polymerization.[1] DMAP allows the reaction to proceed at Room Temperature or 0°C, preserving the delicate

-hydroxy ketone structure.

References

• Steglich Esterification: Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524. (Foundational text on using DMAP for hindered alcohols).

• Benzoin Chemistry: Lapworth, A. (1903).[1][5] Reactions involving the addition of hydrogen cyanide to carbon compounds.[6] Journal of the Chemical Society, Transactions, 83, 995-1005. (Mechanism of benzoin stability).

• Acylation Protocols: Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed.[1] Longman Scientific & Technical, 1989. Section on Esters.[1][2][7][8]

• Reagent Data: PubChem. Benzoin (CID 8400) and Ethyl Succinyl Chloride (CID 85278).[1]

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• 8. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Improving the Stability of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate in Solution

This guide is intended for researchers, scientists, and drug development professionals working with 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate. Here, we provide in-depth technical guidance in a question-and-answer format to address potential stability issues encountered during experimental work. Our recommendations are grounded in established principles of organic chemistry and insights from forced degradation studies of structurally related compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My solution of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate is showing signs of degradation over time, indicated by the appearance of new peaks in my chromatogram. What is the most likely cause?

A1: The most probable cause of degradation for 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate in solution is hydrolysis of the ester linkage. Esters are susceptible to cleavage by water, a reaction that can be catalyzed by both acidic and basic conditions, yielding a carboxylic acid and an alcohol. In the case of this specific molecule, hydrolysis would result in succinic acid monoethyl ester and 1,2-diphenyl-1-ethanone.

Furthermore, the presence of the β-keto group in the "2-oxo-1,2-diphenylethyl" moiety introduces an additional potential degradation pathway. If the ester hydrolysis proceeds to the corresponding β-keto acid, this intermediate can be unstable and susceptible to decarboxylation (loss of CO2), particularly upon heating.[1][2][3]

Q2: I am observing degradation even when my solution is stored at a neutral pH. What other factors could be at play?

A2: While pH is a primary driver of hydrolysis, other factors can influence the stability of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate:

• Solvent Choice: The polarity of the solvent can affect the rate of hydrolysis. Protic solvents, especially water, can participate directly in the hydrolysis reaction. The use of a less polar, aprotic solvent may enhance stability.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature. Storing solutions at lower temperatures (e.g., 2-8 °C or frozen) can significantly slow down degradation.

• Presence of Catalysts: Trace amounts of acidic or basic impurities in your solvents or reagents can catalyze hydrolysis. Additionally, certain metal ions can act as Lewis acids and promote ester cleavage.

• Light Exposure: Photodegradation can be a concern for compounds with aromatic rings and carbonyl groups. Exposure to UV or even ambient light can sometimes induce degradation.

Q3: How can I proactively improve the stability of my 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate solutions?

A3: To enhance the stability of your solutions, consider the following strategies:

• pH Control: Buffer your solutions to a slightly acidic pH (around 4-6), as this is often the region of maximum stability for esters, minimizing both acid- and base-catalyzed hydrolysis.

• Solvent Selection: Whenever possible, use anhydrous aprotic solvents. If an aqueous solution is necessary, use purified, deionized water and consider minimizing the water content if your experimental design allows.

• Temperature Control: Prepare and store solutions at the lowest practical temperature. Avoid repeated freeze-thaw cycles by aliquoting your stock solutions.

• Inert Atmosphere: For long-term storage, consider degassing your solvent and storing the solution under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.[4]

• Use of Additives: In some formulations, the addition of antioxidants or chelating agents can be beneficial, although their compatibility with your specific experimental system must be verified.

Troubleshooting Guide: A Practical Approach to Stability Issues

Observed Issue	Potential Cause	Recommended Action
Rapid loss of parent compound in aqueous buffer	pH-mediated hydrolysis	Determine the pH of your solution. Adjust to a slightly acidic pH (4-6) using a suitable buffer system.
Degradation in organic solvents	Presence of water or acidic/basic impurities	Use anhydrous solvents. Consider passing the solvent through a column of activated alumina to remove impurities.
Inconsistent results between experiments	Variable storage conditions	Standardize storage protocols. Aliquot stock solutions to avoid multiple freeze-thaw cycles. Protect from light.
Appearance of multiple degradation peaks	Multiple degradation pathways (e.g., hydrolysis and oxidation)	Conduct a forced degradation study (see protocol below) to identify the specific degradation products and their formation conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential for identifying the potential degradation pathways and products of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate. This information is critical for developing a stability-indicating analytical method.

Objective: To intentionally degrade the compound under various stress conditions to understand its intrinsic stability.

Materials:

• 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (0.1 M)

• Hydrogen peroxide (3%)

• UV lamp (254 nm and 365 nm)

• Heating block or oven

Procedure:

• Prepare a Stock Solution: Dissolve a known amount of 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate in methanol or acetonitrile to a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 1 hour.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H2O2. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solid sample of the compound in an oven at 80°C for 48 hours. Also, heat a solution of the compound in a suitable solvent under reflux for 24 hours.

• Photolytic Degradation: Expose a solution of the compound to UV light at 254 nm and 365 nm for 24 hours.

• Control Samples: Prepare control samples stored at 4°C, protected from light.

• Analysis: Analyze all samples by a suitable analytical method, such as UPLC-MS/MS (see Protocol 2), to identify and quantify the parent compound and any degradation products.

Protocol 2: Stability-Indicating UPLC-MS/MS Method

Objective: To develop a robust analytical method capable of separating and quantifying 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate from its potential degradation products.[5][6]

Instrumentation:

• UPLC system coupled to a triple quadrupole or Q-TOF mass spectrometer

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes

• Scan Mode: Full scan for initial identification of degradation products, followed by Multiple Reaction Monitoring (MRM) for quantification.

• MRM Transitions: To be determined by infusing the parent compound and analyzing the fragmentation pattern. Hypothetical transitions for the parent compound and a hydrolysis product are provided in the table below.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate	[M+H]+	To be determined
Succinic acid monoethyl ester	[M-H]-	To be determined
1,2-diphenyl-1-ethanone	[M+H]+	To be determined

Visualizing Degradation Pathways and Workflows

Potential Degradation Pathways

Caption: Potential degradation pathways of the target compound.

Experimental Workflow for Stability Assessment

Caption: Workflow for conducting a forced degradation study.

References

• AK Lectures. Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Available from: [Link]

• Waters Corporation. Utilizing UPLC/MS for Conducting Forced Degradation Studies. Available from: [Link]

• Waters Corporation. Utilizing UPLC-MS for Conducting Forced Degradation Studies. Available from: [Link]

• Master Organic Chemistry. Decarboxylation. Available from: [Link]

• Monash University. LC-MS analysis of the degradation products of a sprayable, biodegradable poly(ester-urethane-urea). Available from: [Link]

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Bioorganic Chemistry. 2022. Available from: [Link]

• Chemistry LibreTexts. 9.4: β-Ketoacids Decarboxylate. Available from: [Link]

• Master Organic Chemistry. Decarboxylation of beta-keto carboxylic acids. Available from: [Link]

• Royal Society of Chemistry. S1 Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry. Available from: [Link]

• National Center for Biotechnology Information. Recent advances in the transesterification of β-keto esters. Available from: [Link]

• MDPI. Identification of Acid Hydrolysis Metabolites of the Pimelea Toxin Simplexin for Targeted UPLC-MS/MS Analysis. Available from: [Link]

• YouTube. Chapter 21.5 Decarboxylation of beta-keto acids. Available from: [Link]

• MDPI. Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. Available from: [Link]

• Google Patents. US5965767A - Beta ketoester compositions and method of manufacture.

• I.R.I.S. Identification and Investigation of the Intrinsic Receptor Activation Potential and Metabolization of the New Oxo -. Available from: [Link]

• International Journal of Applied Research. New approach of the synthesis of β-ketoesters. Available from: [Link]

• Organic Chemistry Portal. Synthesis of β-keto carboxylic acids, esters and amides. Available from: [Link]

• MDPI. Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Available from: [Link]

• ResearchGate. (PDF) Recent developments in chemical deprotection of ester functional group. Available from: [Link]

• RSC Publishing. Recent advances in the transesterification of β-keto esters. Available from: [Link]

• National Center for Biotechnology Information. Development and Validation of Stability-Indicating Method for the Simultaneous Determination of Ketoconazole and Beauvericin in Pharmaceutical Tablets. Available from: [Link]

• ACS Publications. Development and Validation of UPLC-MS/MS Analysis for Sphingolipids Isolated from Velvet Antlers of Cervus elaphus. Available from: [Link]

• National Center for Biotechnology Information. Enzymatic Synthesis of Lipophilic Esters of Phenolic Compounds, Evaluation of Their Antioxidant Activity and Effect on the Oxidative Stability of Selected Oils. Available from: [Link]

• Royal Society of Chemistry. Supporting information for 'Sulfonyl-Azide-Free' (SAFE) Aqueous-Phase Diazo Transfer Reaction for Parallel and. Available from: [Link]

• ResearchGate. Any advice about the stability of ester and carbamate containing compounds? Available from: [Link]

• Google Patents. US6642035B2 - Synthesis of B-keto esters.

• National Center for Biotechnology Information. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. Available from: [Link]

• ScienceOpen. Research Article A NMR-Based Metabolomic Approach to Investigate the Antitumor Effects of the Novel [Pt(η -). Available from: [Link]

• Journal of Sciences, Islamic Republic of Iran. Synthesis and Evaluation of Ethyl 2,4-dioxo-4- arylbutanoate Derivatives as Src Kinase Inhibitors. Available from: [Link]

• National Center for Biotechnology Information. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. Available from: [Link]

• ResearchGate. 1H-NMR spectrum of 4a Electronic Supplementary Material (ESI) for RSC Advances. This journal is © The Royal Society of Chemistr. Available from: [Link]

• ResearchGate. (PDF) FACILE SYNTHESIS OF 4-(2-OXO-2-(4-PHENYL-PIPERAZIN-1-YL) ETHYL) 2H-BENZO-4-OXAZIN-3-(4H) ONES. Available from: [Link]

• Google Patents. Method of obtaining ethyl 1,2,4-oxadiazole-5-carboxylates.

• Organic Syntheses. Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. Available from: [Link].aspx?prep=v100p0084)

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• 5. lcms.cz [lcms.cz]
• 6. mdpi.com [mdpi.com]

removing unreacted benzoin impurities from 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate

This guide provides in-depth technical advice for researchers, scientists, and drug development professionals facing the common challenge of removing unreacted benzoin from the target product, 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate. This scenario is frequently encountered in reactions such as the Stetter reaction, where an aldehyde (a precursor to benzoin) is a key starting material. This document offers a troubleshooting framework built on foundational chemical principles to ensure the successful isolation of a pure product.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification challenge.

Q1: I've run a Stetter reaction and my crude NMR shows a significant amount of benzoin. Why is this a common impurity?

A: Benzoin is a frequent impurity for two primary reasons related to the reaction mechanism. First, the Stetter reaction often uses benzaldehyde or a derivative as a substrate. Under the basic or nucleophilic catalysis conditions (e.g., using N-heterocyclic carbenes or cyanide), benzaldehyde can undergo a self-condensation reaction, known as the benzoin condensation, to form benzoin as a byproduct. Second, if your reaction does not go to completion, the unreacted benzaldehyde starting material can also condense to form benzoin during the workup or subsequent purification steps.

Q2: What is the fundamental chemical difference between my product and the benzoin impurity that I can exploit for separation?

A: The key structural difference lies in the presence of a hydroxyl (-OH) group. Benzoin is an α-hydroxy ketone, containing both a ketone and a secondary alcohol functional group. Your target product, 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate, is an ester-ketone. It possesses ketone and ester carbonyl groups but critically lacks the polar hydroxyl group. This difference in polarity is the most powerful handle for separation. The hydroxyl group in benzoin allows it to act as a hydrogen bond donor, making it significantly more polar than the target product.

Q3: Which purification method do you generally recommend for the most effective separation?

A: For most lab-scale applications, flash column chromatography on silica gel is the most robust and reliable method. It directly leverages the significant polarity difference between the two compounds, offering high-resolution separation. Recrystallization can also be effective but often requires more extensive solvent screening and optimization to achieve high purity and yield.

Part 2: Troubleshooting Guide & Purification Protocols

This section provides detailed, step-by-step protocols for the recommended purification methods.

Method 1: Flash Column Chromatography (Recommended)

Causality & Principle: This technique separates molecules based on their differential adsorption to a solid stationary phase (silica gel) and solubility in a liquid mobile phase (eluent). Silica gel is a highly polar material. Less polar compounds, like your target ester-ketone, have a weaker interaction with the silica and are carried through the column more quickly by the mobile phase. More polar compounds, like benzoin with its hydrogen-bonding hydroxyl group, adsorb more strongly to the silica and elute later.

• TLC Analysis:

  • First, determine an appropriate eluent system using Thin-Layer Chromatography (TLC).

  • Spot your crude reaction mixture on a TLC plate.

  • Develop the plate in various ratios of a non-polar solvent (e.g., Hexanes or Heptane) and a polar solvent (e.g., Ethyl Acetate or Dichloromethane).

  • Goal: Aim for a solvent system where the target product has a Retention Factor (Rf) of ~0.3-0.4 and the benzoin spot is much lower on the plate (Rf < 0.1), showing clear separation. A good starting point is 20-30% Ethyl Acetate in Hexanes.

• Column Packing:

  • Select a column of appropriate size for your sample amount (a general rule is a 50:1 to 100:1 ratio of silica gel to crude material by weight).

  • Prepare a slurry of silica gel in the initial, least polar eluent you plan to use (e.g., 10% Ethyl Acetate in Hexanes).

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles or cracks are present. Add a thin layer of sand on top to protect the silica bed.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a suitable solvent (dichloromethane is often a good choice).

  • Alternatively, for better resolution, perform a "dry load": dissolve the crude product, add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the column.

• Elution:

  • Begin eluting with a low-polarity solvent mixture (e.g., 10% Ethyl Acetate/Hexanes).

  • Collect fractions in test tubes and monitor the elution process by TLC.

  • Your less polar product, 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate, will elute first.

  • Once the product has completely eluted, you can increase the polarity of the eluent (e.g., to 40-50% Ethyl Acetate/Hexanes) to quickly flush the more polar benzoin from the column. This is known as a step gradient.

• Isolation:

  • Combine the pure fractions containing your product (as determined by TLC).

  • Remove the solvent using a rotary evaporator to yield the purified 1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate.

Method 2: Recrystallization

Causality & Principle: This method leverages differences in the solubility of the product and impurity in a specific solvent or solvent mixture at different temperatures. The ideal scenario is to find a solvent that dissolves your crude mixture completely when hot but in which your target product has very low solubility when cold, while the benzoin impurity remains dissolved in the cold solvent (the "mother liquor").

• Solvent Screening:

  • Place a small amount of your crude material in several test tubes.

  • Add different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) or solvent mixtures (e.g., ethanol/water, ethyl acetate/hexanes) to each tube.

  • Heat the tubes to dissolve the solid.

  • Allow the tubes to cool slowly to room temperature and then in an ice bath.

  • Goal: Identify a solvent system that yields a good quantity of crystals (your product) while leaving the solution colored or showing impurities upon TLC analysis of the remaining mother liquor. Given the structures, an alcohol like isopropanol or an ethyl acetate/hexanes mixture are promising candidates.

• Dissolution:

  • Place the crude material in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating and swirling until the solid just dissolves completely. Avoid adding excess solvent, as this will reduce your final yield.

• Crystallization:

  • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation & Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the collected crystals with a small amount of the ice-cold recrystallization solvent to remove any residual mother liquor containing the benzoin impurity.

  • Dry the crystals under vacuum to remove all traces of solvent.

Part 3: Visualization & Data

Physicochemical Property Comparison

Property	Benzoin (Impurity)	1-Ethyl 4-(2-oxo-1,2-diphenylethyl) succinate (Product)	Rationale for Separation
Molecular Formula	C₁₄H₁₂O₂	C₂₀H₂₀O₅	-
Key Functional Groups	α-Hydroxy Ketone (-OH, C=O)	Ester (-COOEt), Ketone (C=O)	The presence of a polar, hydrogen-bond donating -OH group in benzoin is the key difference.
Polarity	High	Moderate	Benzoin interacts strongly with polar adsorbents (silica), eluting later in column chromatography.
Solubility	Soluble in hot ethanol, acetone.	Likely soluble in common organic esters and ketones (e.g., Ethyl Acetate, Acetone).	Differences in solubility profiles and temperature dependence can be exploited for recrystallization.

Experimental & Logical Workflows

Caption: General troubleshooting and decision workflow.

Caption: Step-wise workflow for flash column chromatography.

Caption: Step-wise workflow for recrystallization.

References

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